In memory of Maurice Kleman: Over the last half century, Maurice Kleman was the High Priest of the science of defects in condensed matter. I discuss some aspects of the history of dislocations, disclinations, and defects in liquid crystals, together with some of Maurice's other work. In so doing, I combine intellectual strands coming from pure and applied mathematics, physics, material science, and biology.

Liquid crystal elastomers (LCEs) are a unique class of materials that combine rubber elasticity with liquid crystalline anisotropy to produce exceptional physical and optical properties such as actuation, soft elasticity, and birefringence. This review gives a brief overview of the physics behind liquid crystals and classifications of LCEs before discussing the methods traditionally used to synthesize LCEs, the new methods of synthesis that have emerged within the past several years, and the developing applications of LCEs. The review begins by discussing the organization of liquid crystals in LCEs and how their coupling to the polymer backbone affects their macroscopic properties. Traditional LCE synthesis methods and their drawbacks in terms of moving towards applications are then touched upon, as well as emerging chemistries that eliminate many of the challenges associated with LCE synthesis. Thiol-Michael reactions and covalent adaptable networks, which allow for bulk sample synthesis and repeated programming, respectively, are discussed at length. Finally, applications of LCEs in 4D printing and as biomedical devices are illustrated.

Liquid crystal technology has a long well-established history of applications in visible light, primarily in the display industry. In contrast, applications at lower frequencies (microwave through infrared) are less common. In this paper, we examine non-display applications and review the use of liquid crystal materials for tunable signal processing devices operating at microwave and millimeter wave frequencies. These devices include tunable phase shifters, filters (bandpass and bandstop), antennas and antenna arrays, resonators, and frequency selective surfaces. We also give a short review of the typical characteristics of liquid crystals in these frequency ranges.

A contribution of the well-known physicist-theoretician, the Nobel prize laureate P.-G. de Gennes to the liquid crystal research is analyzed. A history of creation by de Gennes of the so-called Orsay liquid crystal group is also described and a brief scientist’s biography is given.

AbstractWidely known for their uses in displays and electro-optics, liquid crystals are more than just technological marvels. They vividly reveal the topology and structure of various solitonic and singular field configurations, often markedly resembling the ones arising in many field theories and in the areas ranging from particle physics to optics, hard condensed matter and cosmology. In this review, we focus on chiral nematic liquid crystals to show how these experimentally highly accessible systems provide valuable insights into the structure and behavior of fractional, full, and multi-integer two-dimensional skyrmions, dislocations and both abelian and non-abelian defect lines, as well as various three-dimensionally localized, often knotted structures that include hopfions, heliknotons, torons and twistions. We provide comparisons of some of these field configurations with their topological counterparts in chiral magnets, discussing close analogies between these two condensed matter systems.

ABSTRACTDynamics of small particles, both living and inanimate, has fascinated scientists for centuries. Learning how to control it could open technological opportunities in the transformation of stored or environmental energy into systematic motion. This review presents an approach to command microscale dynamics by using liquid crystals as an environment and liquid crystal elastomers as substrates. The orientational order of liquid crystals and associated properties, such as elasticity, surface anchoring, and bulk anisotropy, enable new dynamic effects, ranging from the propagation of particle-like solitary waves to steady directional self-locomotion of active droplets. Liquid crystals could be photoaligned into patterns with varying molecular orientations. In the presence of an electric field, these patterns transport solid and fluid particles by nonlinear electrokinetics rooted in anisotropy of conductivity and permittivity. Patterned lyotropic liquid crystal environment commands the dynamics of swimming bacteria by mediating their hydrodynamic interactions, rectifying active flows, and producing collective polar modes of swimming. Patterned elastomer coatings demonstrate a pre-programmed topography that is effective in shaping the morphology of living tissues. The liquid-crystal guidance holds a major promise in achieving the goal of commanding microscale active flows.

(2020). Memoirs of my time at Kent State University during formation of the Liquid Crystal Institute. Liquid Crystals Reviews: Vol. 8, No. 1, pp. 1-4.

Liquid crystals offer an unique versatile platform for optical applications and light manipulation. Indeed, besides the well-known realization of liquid crystal displays, liquid crystal-based technologies and, particularly, spatial light modulators (SLM) allow achieving efficient control of the phase and amplitude of optical beams at various wavelengths and optical powers. Thanks to their transparency in a wide range of the electromagnetic spectrum, optical selectivity and high birefringence, liquid crystals offer the possibility of implementing optical functions, as spectral filters, light shaping, delay lines and phase shifter, in a wide range of optical wavelengths and input powers depending on the particular configuration and materials considered. In this review, we present an overview of our achievements on liquid crystal light valves, optically addressed SLM that combine liquid crystals with a photosensitive material in order to optimize the electro-optical response of the medium as a whole. We show the ability of light valves in behaving as nonlinear optical media where optical wave mixing can be performed with various interaction schemes. Different applications, such as slow light, interferometry, optical sensing and dynamic holography, are highlighted.

This review presents experimental realization and behaviour of the ferromagnetic nematic phase, which is observed in different suspensions of magnetic nanoplatelets. After a general introduction, the challenges in the synthesis of magnetic nanoplatelets and preparation of the nematic suspensions are discussed. A brief explanation of a simple macroscopic theory, which can be used to understand the main features of the ferromagnetic phase, follows. In the main part, four different ferromagnetic nematic systems are presented: (i) ferromagnetic suspensions of the platelets in nematic liquid crystals, (ii) dense suspensions in an isotropic solvent – ferromagnetic ferrofluids, (iii) biaxial ferromagnetic nematic suspensions, and (iv) chiral ferromagnetic suspensions. The main focus is on the formation of the ferromagnetic phases and the growth of the magnetic domains. At the end, dynamics of ferromagnetic liquid crystals and methods for their observation are briefly discussed.

Chiral liquid crystals exhibit various intriguing ordered structures arising from helical distortions of the orientational order allowed by chirality. We present our numerical studies on such exotic structures of chiral liquid crystals, particularly focusing on those in a thin film whose thickness is on the order of or smaller than the characteristic helical pitch of the liquid crystal. We first review the Landau-de Gennes continuum theory we use in our calculations, in which the orientational order is described by a second-rank tensor Qαβ and the free energy of a liquid crystal is given as a functional of Qαβ. We show that a thin film of a chiral liquid crystal can exhibit a diverse variety of ordered structures involving topological line defects (disclination lines), depending on film thickness, temperature, and type of surface anchoring (normal, planar, and planar degenerate). Such exotic structures include a hexagonal lattice of Skyrmions, a whirl-like localized structure that finds in its place in a wide variety of condensed matter systems. A thin film of a chiral liquid crystal thus provides an interesting platform for the investigation of exotic structures of orientational order arising from the frustration between the bulk ordering and the spatial confinement with surface anchoring. [205 words]